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Compound of Interest

Compound Name: Vincristine Sulfate

Cat. No.: B001211

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vincristine Sulfate, a potent antineoplastic agent, belongs to the vinca alkaloid class of drugs
derived from the Madagascar periwinkle, Catharanthus roseus. Its efficacy in the treatment of
various cancers, including acute lymphoblastic leukemia, Hodgkin's lymphoma, and
neuroblastoma, is well-established. This technical guide provides an in-depth overview of the
molecular structure and chemical properties of Vincristine Sulfate, offering valuable data and
experimental protocols for researchers and drug development professionals.

Molecular Structure and Chemical Properties

Vincristine Sulfate is the sulfate salt of vincristine, a complex dimeric indole alkaloid. The
molecule consists of two multi-ringed units, vindoline and catharanthine, linked by a carbon-
carbon bond. The presence of a formyl group on the vindoline nitrogen distinguishes it from the
closely related vinca alkaloid, vinblastine. This structural difference contributes to variations in
their clinical efficacy and toxicity profiles.

Data Presentation: Quantitative Properties of Vincristine
Sulfate
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Property Value Reference(s)
Molecular Formula C46H56N4010-H2S04 [1112]
Molecular Weight 923.04 g/mol [11[2][3]

White to off-white or slightly
Appearance yellow, amorphous or [11[2]

crystalline powder.

Freely soluble in water and
Solubility methanol; slightly soluble in [2][4]
ethanol.

] ] Approximately 218-220 °C (for
Melting Point [5]
the free base)

pKa 5.0and 7.4

Sensitive to light and heat.
Solutions are stable for short
periods under controlled

- conditions. Diluted in 0.9%

Stability ] ] S [2]
Sodium Chloride Injection, it is
stable for up to 24 hours when
protected from light or 8 hours

under normal light at 25°C.

Mechanism of Action: Disruption of Microtubule
Dynamics

The primary mechanism of action of Vincristine Sulfate involves its interaction with tubulin, the
protein subunit of microtubules. By binding to B-tubulin, vincristine inhibits the polymerization of
tubulin dimers into microtubules. This disruption of microtubule assembly leads to the
dissolution of the mitotic spindle, a structure essential for the segregation of chromosomes
during cell division. Consequently, cancer cells are arrested in the metaphase of mitosis, which
ultimately triggers apoptosis (programmed cell death).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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